Cas no 898780-74-0 (1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)

1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one structure

898780-74-0 structure

Product Name:1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one

CAS No:898780-74-0

MF:C₁₇H₁₆BrFO

MW:335.210747718811

CID:1946307

PubChem ID:24726509

Update Time:2025-04-21

1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
- LogP
- 4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone
- 1-(4-Bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
- MFCD03843894
- 898780-74-0
- AKOS016022260
- DTXSID40644902
- MDL： MFCD03843894
- Inchi： 1S/C17H16BrFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3
- InChI Key： ZOTDLEXESFLXNJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)C(CCC1C=C(C)C=C(C)C=1)=O

Computed Properties

Exact Mass: 334.03686Da
Monoisotopic Mass: 334.03686Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 323
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 17.1Å²

1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	206651-1g	4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	1g	￡540.00	2022-03-01
Fluorochem	206651-2g	4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	2g	￡1013.00	2022-03-01
Fluorochem	206651-5g	4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	5g	￡2025.00	2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1783014-1g	4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	98%	1g	￥20196.00	2024-04-26
A2B Chem LLC	AX51802-1g	4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AX51802-2g	4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AX51802-5g	4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone	898780-74-0	97%	5g	$2291.00	2024-04-19

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